Cas no 1519275-17-2 (1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one)

• Product Name: 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one
• CAS No: 1519275-17-2
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5822992
• PubChem ID: 81252718
• Update Time: 2025-06-20

1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,3-difluoro-4-hydroxyphenyl)-2-methyl-
• 1-(2,3-Difluoro-4-hydroxyphenyl)-2-methyl-1-propanone
• 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one
• 1519275-17-2
• EN300-1276749
• AKOS019824354

• Inchi： 1S/C10H10F2O2/c1-5(2)10(14)6-3-4-7(13)9(12)8(6)11/h3-5,13H,1-2H3
• InChI Key： NGZLPKCHAGMNDP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C(F)=C1F)(=O)C(C)C

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 300.8±37.0 °C(Predicted)
• pka: 6.70±0.36(Predicted)

Additional information on 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one

Professional Introduction to Compound with CAS No. 1519275-17-2 and Product Name: 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one

The compound identified by the CAS number 1519275-17-2 and the product name 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both difluoro and hydroxy substituents in the aromatic ring, combined with a ketone group and an isobutyl moiety, suggests a multifaceted chemical profile that may contribute to its biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one, the difluoro substitution at the 2 and 3 positions of the phenyl ring likely plays a crucial role in modulating its pharmacokinetic properties. This structural feature has been observed to improve the compound's solubility in both aqueous and lipid environments, facilitating its interaction with biological membranes and target proteins.

The hydroxy group at the 4 position introduces polarity to the molecule, which can influence its binding interactions with enzymes and receptors. This balance between hydrophobicity and hydrophilicity is critical for achieving optimal pharmacological effects. The ketone functionality in the isobutyl side chain further contributes to the compound's reactivity and potential for further derivatization, enabling researchers to explore a wide range of analogs with tailored biological activities.

In the realm of pharmaceutical development, compounds like 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one are often investigated for their potential as intermediates in synthesizing novel therapeutic agents. The structural motifs present in this compound are reminiscent of molecules that have shown promise in treating various diseases, including neurological disorders and inflammatory conditions. The difluoro and hydroxy groups are particularly noteworthy, as they have been associated with enhanced binding affinity to certain drug targets.

Current research in medicinal chemistry emphasizes the development of small molecules that can modulate biological pathways with high selectivity and efficacy. The unique combination of functional groups in 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one positions it as a valuable candidate for further investigation. Studies have begun to explore its interactions with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and cardiovascular disease treatment. The presence of both difluoro and hydroxy substituents suggests that this compound may exhibit inhibitory effects on these enzymes, potentially leading to new therapeutic strategies.

Moreover, the compound's structural features make it amenable to further chemical modifications. Researchers can explore variations in the isobutyl side chain or introduce additional functional groups to enhance specific biological activities. The versatility of this scaffold allows for the design of libraries of compounds that can be screened for novel pharmacological effects. This approach aligns with contemporary trends in drug discovery, where computational methods are increasingly used to predict the biological activity of small molecules before experimental validation.

The synthesis of 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. The introduction of fluorine atoms into aromatic rings typically requires specialized methodologies to ensure high yield and purity. Recent advances in fluorination techniques have made it possible to incorporate fluorine at specific positions with greater precision, which is essential for achieving the desired pharmacological properties.

In conclusion, 1-(2,3-difluoro-4-hydroxyphenyl)-2-methylpropan-1-one (CAS No. 1519275-17-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of difluoro and hydroxy substituents, make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its biological activity and potential applications in treating various diseases. As research continues to uncover new insights into molecular pharmacology, compounds like this one will play a crucial role in advancing our understanding of drug action and improving patient care.